Cas no 1049740-99-9 ((R)-2-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (R)-2-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1049740-99-9
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• MDL: MFCD06797536
• CID: 2117997
• Update Time: 2025-06-11

(R)-2-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(3-chlorophenyl)methyl]-L-Proline hydrochloride
• (R)-alpha-(3-chlorobenzyl)-proline-HCl
• (R)-2-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• (R)-alpha-(3-Chlorobenzyl)proline HCl
• (R)-alpha-(3-chloro-benzyl)-proline-HCl
• H-{Bzl(3-Cl)}Pro-OH yenHCl
• (R)-a-(3-Chlorobenzyl)proline.HCl
• L-Proline,2-[(3-chlorophenyl)methyl]-
• AX8047761
• 2-(3-Chlorobenzyl)-L-proline hydrochloride
• (2R)-2-(3-chlorobenz

• MDL： MFCD06797536
• Inchi： 1S/C12H14ClNO2.ClH/c13-10-4-1-3-9(7-10)8-12(11(15)16)5-2-6-14-12;/h1,3-4,7,14H,2,5-6,8H2,(H,15,16);1H/t12-;/m1./s1
• InChI Key： PYMQPNPTFZYFAC-UTONKHPSSA-N
• SMILES： ClC1=CC=CC(=C1)C[C@@]1(C(=O)O)CCCN1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Topological Polar Surface Area: 49.3

Additional information on (R)-2-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride

Introduction to (R)-2-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1049740-99-9)

Compound CAS No. 1049740-99-9, specifically identified as (R)-2-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its promising applications in drug development and therapeutic interventions.

The molecular structure of this compound encompasses a pyrrolidine core, which is a heterocyclic amine derivative, linked to a 3-chlorobenzyl moiety. The presence of the hydrochloride salt form enhances its solubility and bioavailability, making it an attractive candidate for further exploration in pharmacological studies. The stereochemistry of the compound, specifically the (R) configuration at the chiral center, plays a crucial role in determining its biological activity and interaction with target receptors.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurological pathways. The pyrrolidine scaffold is known for its versatility in interacting with various biological targets, including enzymes and receptors involved in neurotransmitter systems. Research has demonstrated that derivatives of pyrrolidine have potential applications in treating conditions such as depression, anxiety, and neurodegenerative disorders.

The 3-chlorobenzyl group in the molecular structure of (R)-2-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride contributes to its pharmacological profile by enhancing binding affinity and selectivity. This modification has been strategically employed to improve the compound's efficacy while minimizing off-target effects. Such structural optimization is a cornerstone of modern drug design, aiming to develop more potent and safer therapeutic agents.

Current research endeavors are focused on exploring the potential of this compound as a lead molecule for the development of new drugs. Preclinical studies have indicated that it may exhibit inhibitory effects on certain enzymes implicated in inflammation and pain pathways. Additionally, its ability to cross the blood-brain barrier suggests that it could be developed into a treatment for central nervous system disorders.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its stability under various storage conditions. This makes it a practical candidate for further development into formulations suitable for clinical use. The stability and solubility characteristics are critical factors that influence the formulation design and bioavailability of pharmaceutical compounds.

One of the most compelling aspects of (R)-2-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride is its potential as a building block for more complex molecules. Medicinal chemists often use such intermediates to synthesize novel analogs with enhanced pharmacological properties. The structural features of this compound provide a foundation for further modifications that could lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The synthetic route also emphasizes sustainability by minimizing waste and utilizing environmentally friendly reagents where possible.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with specific targets. The pyrrolidine scaffold, with its versatile functional groups, offers a rich palette for medicinal chemists to explore. By leveraging computational chemistry tools and high-throughput screening techniques, researchers can rapidly identify promising candidates for further investigation.

In conclusion, (R)-2-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising pharmacological properties, make it an attractive candidate for further research and development. As scientific knowledge continues to expand, compounds like this one will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.